3-[(2-naphthyloxy)methyl]-N-propylbenzamide

• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 3-(naphthalen-2-yloxymethyl)-N-propylbenzamide
• InChI: InChI=1S/C21H21NO2/c1-2-12-22-21(23)19-9-5-6-16(13-19)15-24-20-11-10-17-7-3-4-8-18(17)14-20/h3-11,13-14H,2,12,15H2,1H3,(H,22,23)
• InChI Key: RSEBUJYONFJLKO-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)COC2=CC3=CC=CC=C3C=C2
• Canonical SMILES: CCCNC(=O)C1=CC=CC(=C1)COC2=CC3=CC=CC=C3C=C2

Description

3-[(2-naphthyloxy)methyl]-N-propylbenzamide, also known as NPB, is a chemical compound that belongs to the family of benzamides. It is a potent and selective antagonist of the 5-HT2C receptor, which is a subtype of the serotonin receptor. The 5-HT2C receptor is involved in the regulation of mood, appetite, and sleep. NPB has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric and neurological disorders.

Mechanism of Action

3-[(2-naphthyloxy)methyl]-N-propylbenzamide is a selective antagonist of the 5-HT2C receptor, which is a subtype of the serotonin receptor. By blocking the activity of this receptor, 3-[(2-naphthyloxy)methyl]-N-propylbenzamide can modulate the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. This modulation can lead to changes in mood, appetite, and sleep.
Biochemical and Physiological Effects:
3-[(2-naphthyloxy)methyl]-N-propylbenzamide has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been shown to reduce food intake and body weight in animal models. These effects are believed to be mediated by the blockade of the 5-HT2C receptor and the subsequent modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(2-naphthyloxy)methyl]-N-propylbenzamide is its selectivity for the 5-HT2C receptor, which allows for more precise targeting of this receptor subtype. However, one limitation of 3-[(2-naphthyloxy)methyl]-N-propylbenzamide is its relatively low potency, which may require higher doses to achieve therapeutic effects. Additionally, 3-[(2-naphthyloxy)methyl]-N-propylbenzamide has a relatively short half-life, which may limit its duration of action.

Future Directions

There are several potential future directions for research on 3-[(2-naphthyloxy)methyl]-N-propylbenzamide. One area of interest is the development of more potent and selective 5-HT2C receptor antagonists, which may have improved therapeutic efficacy and fewer side effects. Another potential direction is the investigation of 3-[(2-naphthyloxy)methyl]-N-propylbenzamide's effects on other neurotransmitter systems, which may provide insights into its broader pharmacological effects. Finally, the development of novel drug delivery systems for 3-[(2-naphthyloxy)methyl]-N-propylbenzamide may improve its pharmacokinetic properties and enhance its therapeutic potential.

Synthesis Methods

The synthesis of 3-[(2-naphthyloxy)methyl]-N-propylbenzamide involves several steps, starting with the reaction of 2-naphthol with paraformaldehyde to form 2-(2-formylphenoxy)naphthalene. This intermediate is then reacted with propylamine in the presence of acetic acid to form N-propyl-2-(2-formylphenoxy)naphthalene-1-carboxamide. Finally, the carboxamide group is reduced to form 3-[(2-naphthyloxy)methyl]-N-propylbenzamide. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

3-[(2-naphthyloxy)methyl]-N-propylbenzamide has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric and neurological disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. 3-[(2-naphthyloxy)methyl]-N-propylbenzamide has also been investigated for its potential use in the treatment of obesity, as it has been shown to reduce food intake and body weight in animal models.